Thiophene-2-acetamide
Cat. No. B1329765
M. Wt: 141.19 g/mol
InChI Key: UUPZTFTUZUQRQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05616596
Procedure details
To a solution in THF (200 mL) of 2-thiopheneacetamide (4.04 g, 28.6 mmol), prepared as in step 1, was added P4S10 (12,7 g, 28.6 mmol), and the vigorously stirred reaction mixture was placed in a Bransonic 221 bath and irradiated with ultrasound for 30 min. The reaction mixture was filtered and the tiltrate was concentrated in vacuo. The crude product was taken up in CH2Cl2 and decanted from the solid residue. Pure 2-thiophenethioacetamide (2.45 g, 54% yield) was obtained by chromatography on silica gel (CH2Cl2).
Yield
54%
Identifiers
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REACTION_CXSMILES
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[S:1]1[CH:5]=[CH:4][CH:3]=[C:2]1[CH2:6][C:7]([NH2:9])=O.P12(SP3(SP(SP(S3)(S1)=S)(=S)S2)=S)=[S:11]>C1COCC1>[CH:4]1[CH:3]=[C:2]([CH2:6][C:7]([NH2:9])=[S:11])[S:1][CH:5]=1
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Inputs
Step One
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Name
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|
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Quantity
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28.6 mmol
|
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Type
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reactant
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|
Smiles
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P12(=S)SP3(=S)SP(=S)(S1)SP(=S)(S2)S3
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Step Two
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Name
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|
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Quantity
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4.04 g
|
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Type
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reactant
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Smiles
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S1C(=CC=C1)CC(=O)N
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|
Name
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|
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Quantity
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200 mL
|
|
Type
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solvent
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|
Smiles
|
C1CCOC1
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Conditions
Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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the vigorously stirred reaction mixture
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CUSTOM
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Type
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CUSTOM
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|
Details
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irradiated with ultrasound for 30 min
|
|
Duration
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30 min
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FILTRATION
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Type
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FILTRATION
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|
Details
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The reaction mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the tiltrate was concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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decanted from the solid residue
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
C1=CSC(=C1)CC(=S)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.45 g | |
| YIELD: PERCENTYIELD | 54% | |
| YIELD: CALCULATEDPERCENTYIELD | 54.5% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
